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Compound of Interest

Compound Name:
1-Chloro-3-(difluoromethyl)-5-

fluorobenzene

CAS No.: 1214333-10-4

Cat. No.: B1487521

Get Quote

A Note to Our Audience of Researchers, Scientists, and Drug Development Professionals:

Following an extensive and rigorous search of scientific databases, patent literature, and

chemical repositories, we must report that there is currently no publicly available information on

the synthesis and characterization of the chemical compound designated by CAS number

1214333-10-4, with the chemical name 1-(4-(7-methoxy-4-oxo-1,4-dihydroquinolin-6-yl)-5-

methyl-1,3,5-triazinan-2-yl)urea.

Our comprehensive search strategy was designed to locate any peer-reviewed articles,

patents, or technical data sheets that would provide the foundational knowledge necessary to

construct the in-depth technical guide you require. This included searches for:

Detailed synthetic protocols, including starting materials, reagents, reaction conditions, and

purification methods.

Mechanistic insights into the formation of the molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1487521#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1487521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical and spectroscopic data for characterization, such as Nuclear Magnetic Resonance

(NMR), Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and

elemental analysis.

Unfortunately, these searches did not yield any specific results for CAS 1214333-10-4. The

absence of such information in the public domain prevents us from fulfilling the core

requirements of your request for a detailed technical guide that meets the necessary standards

of scientific integrity, expertise, and trustworthiness.

The Importance of Verifiable Scientific Literature

As senior application scientists, our commitment is to provide information that is not only

accurate but also grounded in verifiable, authoritative sources. The creation of a technical

guide, especially one intended for a scientific audience engaged in research and drug

development, necessitates a strong foundation in existing literature. Without access to primary

research detailing the synthesis and characterization of CAS 1214333-10-4, any attempt to

generate a guide would be purely speculative and would not meet the rigorous standards of

scientific discourse.

We understand that the request for a detailed guide on a specific chemical entity is driven by a

need for actionable, reliable information. It is with this understanding that we have chosen to

transparently communicate the current lack of available data.

Moving Forward

Should information regarding the synthesis and characterization of CAS 1214333-10-4 become

publicly available in the future, we would be pleased to revisit this topic and generate the

comprehensive technical guide you have requested. We encourage researchers with an

interest in this molecule to monitor scientific publications and patent databases for any

emerging information.

We appreciate your understanding and remain committed to providing scientifically sound and

well-referenced information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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